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Compound of Interest

3-Amino-4-
Compound Name:
hydroxybenzenesulfonic acid

Cat. No. B1666330

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of 3-Amino-4-hydroxybenzenesulfonic acid. Adherence to these procedures
is critical for ensuring the safety of laboratory personnel, protecting the environment, and
maintaining regulatory compliance. This document is intended for researchers, scientists, and
drug development professionals and should be used in conjunction with your institution's
specific chemical hygiene plan and the manufacturer's Safety Data Sheet (SDS).

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to wear the appropriate Personal
Protective Equipment (PPE). 3-Amino-4-hydroxybenzenesulfonic acid is classified as a skin
and eye irritant.[1][2] Some sources also indicate it can cause severe skin burns and eye
damage.[2] Therefore, the following PPE is mandatory:

o Eye Protection: Chemical safety goggles are required to protect against potential splashes.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn to prevent skin
contact.

o Body Protection: A lab coat or other protective clothing should be worn to protect skin and
clothing.
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All handling and disposal procedures should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to minimize the risk of dust inhalation.[3]

Hazard and Property Overview

A summary of key hazard and quantitative data for 3-Amino-4-hydroxybenzenesulfonic acid
is presented below.

Property/Hazard Value/Classification Source
Molecular Formula CeH7NO4S [2]
Molecular Weight 189.19 g/mol [2]
Appearance Solid [4]

H315: Causes skin
GHS Hazard Statements irritationH319: Causes serious [1][5]

eye irritation

Signal Word Warning [1][5]

8A - Combustible corrosive
Storage Class Code [5]

hazardous materials

Step-by-Step Disposal Protocol

The recommended method for the disposal of 3-Amino-4-hydroxybenzenesulfonic acid is
through a licensed chemical waste disposal service.[1][4] This ensures that the material is
handled in an environmentally responsible and compliant manner. Do not empty into drains or
release into the environment.[3]

I. Waste Segregation and Collection:
e Solid Waste:

o Collect any unused or expired solid 3-Amino-4-hydroxybenzenesulfonic acid in a
clearly labeled, sealed container.

o The container must be compatible with acidic and corrosive materials.
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o Do not mix with other waste streams, especially strong bases or oxidizing agents, unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[3][4]

e Contaminated Labware:

o Dispose of any materials that have come into direct contact with 3-Amino-4-
hydroxybenzenesulfonic acid, such as pipette tips, tubes, and weighing paper, in a
designated solid chemical waste container.[4]

II. Disposal of Empty Containers:

e A container that has held 3-Amino-4-hydroxybenzenesulfonic acid should be treated as
hazardous waste unless properly decontaminated.[6]

o Triple Rinsing: To decontaminate an empty container, triple rinse it with a suitable solvent
(e.g., water).[6]

» Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as
hazardous liquid waste.[6]

» Final Disposal: Once triple-rinsed, the container can typically be disposed of as regular trash
after the chemical label has been defaced. Always confirm this procedure with your local
EHS regulations.[6]

[ll. Storage Pending Disposal:

o Store the sealed waste container in a designated, well-ventilated chemical waste storage
area.[4]

o Ensure the storage area is away from incompatible materials.[3][4]
IV. Arranging for Professional Disposal:

¢ Once a waste container is full, or in accordance with your institution's policies, arrange for a
pickup by your EHS department or a licensed chemical waste disposal contractor.[4][6]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.[6]
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Spill and Emergency Procedures

o For a Solid Spill:

[¢]

Restrict Access: Immediately alert others in the vicinity and restrict access to the spill area.

o Avoid Dust: Gently cover the spill with an inert, non-combustible absorbent material such
as sand or vermiculite to avoid creating dust.[6][7]

o Collect: Carefully sweep or scoop the material into a designated, leak-proof hazardous
waste container.

o Decontaminate: Wipe the spill area with a damp cloth, and dispose of the cloth as
hazardous waste. Subsequently, wash the area with soap and water.[6]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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